Cas no 515847-89-9 (1-methyl-n-(5-methyl-1,2-oxazol-3-yl)-4-nitro-1h-pyrazole-5-carbo Xamide)

1-methyl-n-(5-methyl-1,2-oxazol-3-yl)-4-nitro-1h-pyrazole-5-carbo Xamide structure
515847-89-9 structure
Product Name:1-methyl-n-(5-methyl-1,2-oxazol-3-yl)-4-nitro-1h-pyrazole-5-carbo Xamide
CAS No:515847-89-9
MF:C9H9N5O4
MW:251.198860883713
CID:935588
PubChem ID:844589
Update Time:2025-04-19

1-methyl-n-(5-methyl-1,2-oxazol-3-yl)-4-nitro-1h-pyrazole-5-carbo Xamide Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-n-(5-methyl-1,2-oxazol-3-yl)-4-nitro-1h-pyrazole-5-carbo Xamide
    • 1H-Pyrazole-5-carboxamide,1-methyl-N-(5-methyl-3-isoxazolyl)-4-nitro-(9CI)
    • HMS2453I04
    • STL397458
    • AKOS003745634
    • MLS000545867
    • 515847-89-9
    • SMR000160323
    • CHEMBL1326688
    • 1-methyl-N-(5-methyl-1,2-oxazol-3-yl)-4-nitro-1H-pyrazole-5-carboxamide
    • Oprea1_440695
    • DB-323036
    • 1-METHYL-N-(5-METHYL-3-ISOXAZOLYL)-4-NITRO-1H-PYRAZOLE-5-CARBOXAMIDE
    • 1H-PYRAZOLE-5-CARBOXAMIDE, 1-METHYL-N-(5-METHYL-3-ISOXAZOLYL)-4-NITRO-
    • 4-nitro-1-methyl-N-(5-methyl-3-isoxazolyl)-1H-pyrazole-5-carboxamide
    • Inchi: 1S/C9H9N5O4/c1-5-3-7(12-18-5)11-9(15)8-6(14(16)17)4-10-13(8)2/h3-4H,1-2H3,(H,11,12,15)
    • InChI Key: HWTOQRBVSYTBON-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC(=N1)NC(C1=C(C=NN1C)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 251.06545379g/mol
  • Monoisotopic Mass: 251.06545379g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 119Ų
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